N-methyl-1-[3-(1,2-oxazinan-2-yl)propanoyl]-N-(2-phenylethyl)-3-piperidinamine

• IUPAC Name: 1-[3-[methyl(2-phenylethyl)amino]piperidin-1-yl]-3-(oxazinan-2-yl)propan-1-one
• InChI: InChI=1S/C21H33N3O2/c1-22(15-11-19-8-3-2-4-9-19)20-10-7-13-23(18-20)21(25)12-16-24-14-5-6-17-26-24/h2-4,8-9,20H,5-7,10-18H2,1H3
• InChI Key: JDPVHJUEHLBUOY-UHFFFAOYSA-N
• Canonical SMILES: CN(CCC1=CC=CC=C1)C2CCCN(C2)C(=O)CCN3CCCCO3
• Molecular Formula: C21H33N3O2
• Molecular Weight: 359.5 g/mol

Description

N-methyl-1-[3-(1,2-oxazinan-2-yl)propanoyl]-N-(2-phenylethyl)-3-piperidinamine is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is also known as UMB 425 or UMB 425HCl.

Mechanism of Action

The mechanism of action of UMB 425 involves the modulation of sigma-2 receptors. Sigma-2 receptors are involved in various cellular processes, including cell proliferation, differentiation, and apoptosis. UMB 425 has been shown to induce apoptosis in cancer cells by activating sigma-2 receptors. In addition, UMB 425 has been shown to have neuroprotective effects by modulating sigma-2 receptors in the brain.
Biochemical and Physiological Effects:
UMB 425 has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, reduce inflammation, and modulate neurotransmitter release in the brain. In addition, UMB 425 has been shown to have analgesic effects and to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

UMB 425 has several advantages for lab experiments. It has a high affinity for sigma-2 receptors, making it a useful tool for studying the role of these receptors in various physiological and pathological processes. In addition, UMB 425 has been shown to have low toxicity in animal models. However, one limitation of UMB 425 is its limited availability, which may limit its use in certain experiments.

Future Directions

For the study of UMB 425 include further investigation of the role of sigma-2 receptors in disease and the potential use of UMB 425 as a therapeutic agent.

Synthesis Methods

The synthesis method of UMB 425 involves the reaction of N-methyl-3-piperidinamine with 3-(1,2-oxazinan-2-yl)propanoic acid followed by the reaction of the resulting compound with 2-phenylethylamine. The final product is obtained by treating the intermediate compound with hydrochloric acid.

Scientific Research Applications

UMB 425 has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for the sigma-2 receptor, which is involved in various physiological and pathological processes. UMB 425 has been used as a tool to study the role of sigma-2 receptors in cancer, neurodegenerative diseases, and psychiatric disorders.